Cas no 2680798-62-1 (benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate)

• Product Name: benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate
• CAS No: 2680798-62-1
• MF: C₁₇H₁₃F₃N₂O₂
• MW: 334.292534589767
• CID: 5624883
• PubChem ID: 165925474
• Update Time: 2025-08-05

benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296155
• benzyl N-[1-(4-cyanophenyl)-2,2,2-trifluoroethyl]carbamate
• 2680798-62-1
• benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate

• Inchi： 1S/C17H13F3N2O2/c18-17(19,20)15(14-8-6-12(10-21)7-9-14)22-16(23)24-11-13-4-2-1-3-5-13/h1-9,15H,11H2,(H,22,23)
• InChI Key： KCKSXVARIVNRPQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C#N)=CC=1)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 334.09291215g/mol
• Monoisotopic Mass: 334.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate

Benzyl N-1-(4-Cyanophenyl)-2,2,2-Trifluoroethylcarbamate: A Comprehensive Overview

The compound benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate, identified by the CAS number 2680798-62-1, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a trifluoroethyl moiety and a cyanophenyl substituent. The integration of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and development purposes.

Recent studies have highlighted the potential of benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate in the field of drug discovery. Its trifluoroethyl group contributes to enhanced lipophilicity and stability, while the cyanophenyl substituent introduces electronic effects that can modulate the compound's interaction with biological targets. These properties make it an attractive candidate for designing bioactive molecules with improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the desired molecule. The use of advanced catalysts and solvents has further optimized the synthetic pathway, enabling scalable production for both academic and industrial applications.

In terms of applications, benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate has shown promise in materials science as well. Its ability to form stable coatings and films has been explored for use in protective layers for electronic devices. Additionally, its compatibility with various polymer systems makes it a potential candidate for developing advanced composite materials with tailored mechanical and thermal properties.

The environmental impact of this compound is another area of active research. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that the compound exhibits low toxicity under controlled conditions; however, further investigations are required to fully understand its environmental fate and risk assessment.

In conclusion, benzyl N-1-(4-cyanophenyl)-2,2,2-trifluoroethylcarbamate (CAS No. 2680798-62-1) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific innovation.